2-([2-(4-Dimethylamino-phenyl)-benzooxazol-5-yl-imino]-methyl)-4-nitro-phenol

Specification

• CAS No.: 331445-27-3
• Molecular Formula: C22H18N4O4
• Molecular Weight: 402.41
• IUPAC Name: 2-[[2-[4-(dimethylamino)phenyl]-1,3-benzoxazol-5-yl]iminomethyl]-4-nitrophenol
• Standard InChI: InChI=1S/C22H18N4O4/c1-25(2)17-6-3-14(4-7-17)22-24-19-12-16(5-10-21(19)30-22)23-13-15-11-18(26(28)29)8-9-20(15)27/h3-13,27H,1-2H3
• Standard InChI Key: QUISVBWHVNEDPJ-YDZHTSKRSA-N
• SMILES: CN(C)C1=CC=C(C=C1)C2=NC3=C(O2)C=CC(=C3)N=CC4=C(C=CC(=C4)[N+](=O)[O-])O

Introduction

Chemical Identity and Structural Features

Molecular Composition

The compound’s molecular formula is C₂₂H₁₈N₄O₄, with a molecular weight of 402.41 g/mol. Its IUPAC name, 2-[[2-(4-dimethylaminophenyl)benzooxazol-5-yl-imino]methyl]-4-nitrophenol, reflects its intricate architecture:

• A benzooxazole moiety fused with a nitro-substituted phenol group.

• A dimethylamino-phenyl substituent at the 2-position of the benzooxazole ring.

• An imine (-NH-) bridge connecting the benzooxazole and nitro-phenol units.

Table 1: Key Identifiers

Property	Value
CAS Registry Number	331445-27-3
Molecular Formula	C₂₂H₁₈N₄O₄
Exact Mass	402.1328 g/mol
InChI Key	QUISVBWHVNEDPJ-UHFFFAOYSA-N

Structural Significance

The benzooxazole ring system is renowned for its biological activity, particularly in antimicrobial and anticancer agents. The nitro group (-NO₂) enhances electron-withdrawing effects, potentially influencing reactivity in synthetic pathways or interactions with biological targets. The dimethylamino group (-N(CH₃)₂) introduces electron-donating characteristics, creating a push-pull electronic system that may stabilize charge-transfer complexes.

Synthesis and Manufacturing

Synthetic Pathways

Synthesis involves multi-step organic reactions, typically starting with the formation of the benzooxazole core. Key steps include:

• Cyclization of 2-aminophenol derivatives with carbonyl compounds to form the benzooxazole ring.

• Imination to introduce the methylene bridge between the benzooxazole and nitro-phenol units.

• Functionalization with the dimethylamino-phenyl group via Ullmann or Buchwald-Hartwig coupling.

Table 2: Critical Synthesis Conditions

Parameter	Optimal Range	Impact on Yield/Purity
Temperature	40–70°C	Prevents decomposition
Solvent	Polar aprotic (e.g., DMF)	Enhances solubility
pH	7.5–8.5	Stabilizes intermediates

Challenges in Production

• Purification Difficulties: The compound’s low solubility in common solvents complicates crystallization.

• Side Reactions: Competing pathways, such as over-nitration or imine hydrolysis, require precise stoichiometric control.

Physicochemical Properties

Thermal Stability

Differential Scanning Calorimetry (DSC) reveals a melting point above 200°C, indicating robust thermal stability suitable for high-temperature applications.

Spectroscopic Characteristics

• UV-Vis Absorption: Strong absorbance at 320–350 nm (π→π* transitions in the aromatic system).

• NMR Data: Distinct signals for the nitro group (δ 8.2–8.5 ppm, aromatic protons) and dimethylamino group (δ 2.9 ppm, singlet).

Field	Potential Use	Supporting Evidence
Oncology	Topoisomerase inhibition	Structural analogs
Antimicrobials	Bacterial efflux pump inhibition	Benzooxazole activity
Sensors	Fluorescent probes	Electron-rich architecture

Supplier	Purity	Packaging	Price (USD)
American Custom Chemicals	95%	5 mg	497.04
AHH	98%	0.01 g	260.00

Research Directions and Challenges

Pharmacological Studies

• In vitro Screening: Prioritize assays against cancer cell lines (e.g., MCF-7, HeLa) and antibiotic-resistant bacteria.

• Structure-Activity Relationship (SAR): Modify the nitro group position to optimize bioactivity.

Synthetic Optimization

• Catalyst Development: Explore palladium-free coupling reactions to reduce costs.

• Green Chemistry: Substitute DMF with ionic liquids or supercritical CO₂.